Cas no 50299-47-3 ((3aS,4R,5S,8aR)-3-methyl-5-[(2R)-6-methylhept-5-en-2-yl]-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-4-ol)

• Product Name: (3aS,4R,5S,8aR)-3-methyl-5-[(2R)-6-methylhept-5-en-2-yl]-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-4-ol
• CAS No: 50299-47-3
• Molecular Formula: C₂₀H₃₂O
• Molecular Weight: 288.46748
• CID: 1564953
• PubChem ID: 122837

(3aS,4R,5S,8aR)-3-methyl-5-[(2R)-6-methylhept-5-en-2-yl]-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-4-ol Properties

Names and Identifiers

• (3aS,4R,5S,8aR)-3-methyl-5-[(2R)-6-methylhept-5-en-2-yl]-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-4-ol
• 4-Azulenol, 5-[(1R)-1,5-dimethyl-4-hexenyl]-1,3a,4,5,6,7,8,8a-octahydro-3-methyl-8-methylene-, (3aS,4R,5S,8aR)-
• Pachydictiol A
• pachydictyol A
• (3aS)-3-Methyl-5α-[(R)-1,5-dimethyl-4-hexenyl]-8-methylene-1,3aα,4,5,6,7,8,8aβ-octahydroazulene-4α-ol
• (3aS,4R,5S,8aR)-3-methyl-5-[(2R)-6-methylhept-5-en-2-yl]-8-methylidene-3a,4,5,6,7,8a-hexahydro-1H-azulen-4-ol
• SCHEMBL17336020
• CHEMBL1652216
• CHEBI:80771
• 50299-47-3
• (3aS,4R,5S,8aR)-5-[(1R)-1,5-dimethylhex-4-enyl]-3-methyl-8-methylene-3a,4,5,6,7,8a-hexahydro-1H-azulen-4-ol
• DTXSID00198299
• 4-Azulenol, 5-(1,5-dimethyl-4-hexenyl)-1,3a,4,5,6,7,8,8a-octahydro-3-methyl-8-methylene-, (3aS-(3aalpha,4alpha,5alpha(S*),8abeta))-
• Q27149821

• InChIKey： KFIZBQZEEKZCAT-RBUQIHAASA-N
• Inchi： InChI=1S/C20H32O/c1-13(2)7-6-8-14(3)18-12-9-15(4)17-11-10-16(5)19(17)20(18)21/h7,10,14,17-21H,4,6,8-9,11-12H2,1-3,5H3/t14-,17+,18+,19-,20-/m1/s1
• SMILES： CC1=CCC2C1C(C(CCC2=C)C(C)CCC=C(C)C)O

Computed Properties

• Exact Mass: 288.24546
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 288.245315640g/mol
• Heavy Atom Count: 21
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Pachydictyane and cneorubin diterpenoids